7-Methylhexahelicene

• IUPAC Name: 7-methylhexahelicene
• InChI: InChI=1S/C27H18/c1-17-16-21-13-12-20-11-10-18-6-2-4-8-23(18)25(20)26(21)27-22(17)15-14-19-7-3-5-9-24(19)27/h2-16H,1H3
• InChI Key: NYCMZBHQDRJVRZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C3=C(C=CC4=CC=CC=C43)C=C2)C5=C1C=CC6=CC=CC=C65
• Molecular Formula: C27H18
• DSSTOX Substance ID: DTXSID80402689
• Molecular Weight: 342.4 g/mol
• CAS RN: 83844-21-7

Description

7-Methylhexahelicene is a derivative of helicenes, which are ortho-condensed polycyclic aromatic compounds. These compounds have benzene rings or other aromatics that are angularly annulated to give helically-shaped chiral molecules. The systematic naming for this class of compounds is based on the number of rings: [n]helicene is the structure consisting of n rings.

Synthesis Analysis

The synthesis of helicenes, including this compound, has been achieved through various methods. The first helicene structure was reported by Jakob Meisenheimer in 1903 as the reduction product of 2-nitronaphthalene. The oxidative photocyclization of a stilbene-type precursor is often used as the key step.

Molecular Structure Analysis

The molecular structure of this compound is characterized by its helical shape, which results from the angular annulation of benzene rings or other aromatics. The molecular formula of this compound is C27H18, and it has a molecular weight of 342.4 g/mol.

Scientific Research Applications

Chiral Stationary Phase Synthesis

Hexahelicene derivatives, including 7-methylhexahelicene, have been explored for their applications in creating chiral stationary phases. For instance, hexahelicen-7-ylacetic acid methyl ester was synthesized and resolved, leading to its application in effective resolution of nitroaryl-containing enantiomers. This showcases the potential of this compound and its derivatives in chromatography and enantioselective separations, providing a basis for advanced analytical techniques in pharmaceutical and chemical research (Matlin, Stacey, & Lough, 1988).

Electroanalytical Detection Applications

The unique properties of this compound and related compounds are leveraged in the development of electrochemical sensors. Studies have shown their potential in detecting biomolecules, such as 7-methylguanine, within biological samples. This application is significant for epigenetic studies and disease diagnosis, highlighting the role of this compound in enhancing analytical methodologies for health sciences (Sanjuán et al., 2016).

Optical Properties and Electronic Applications

The optical and electronic properties of hexahelicene, including its methylated variants, are of interest in materials science. The study of the crystal and molecular structure of 2-methylhexahelicene provides insights into the electronic effects of methyl substitution and its implications for designing optoelectronic devices. This research contributes to the understanding of helicene's structural properties and their potential applications in electronic and photonic technologies (Frank, Hefelfinger, & Lightner, 1973).

Combustion Chemistry and Fuel Analysis

Investigations into the combustion chemistry of hydrocarbons, including methylated hexanes, provide a framework for understanding the behavior of complex fuels. Such studies are essential for improving fuel efficiency and reducing emissions, with implications for the energy sector and environmental sustainability. The comprehensive combustion chemistry study of 2,5-dimethylhexane sheds light on the oxidation behavior of iso-paraffinic molecular structures, contributing to the optimization of alternative fuel formulations (Sarathy et al., 2014).